Cas no 625375-83-9 (Tariquidar methanesulfonate, hydrate)

• Product Name: Tariquidar methanesulfonate, hydrate
• CAS No: 625375-83-9
• MF: C₄₀H₅₂N₄O₁₅S₂
• MW: 892.9887
• CID: 2601328
• PubChem ID: 71576652
• Update Time: 2024-11-04

Tariquidar methanesulfonate, hydrate Chemical and Physical Properties

Names and Identifiers

• Tariquidar (methanesulfonate, hydrate)
• N-[2-[[4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]-4,5-dimethoxyphenyl]quinoline-3-carboxamide,methanesulfonic acid,trihydrate
• Tariquidar methanesulfonate, hydrate
• Tariquidar Methanesulfonate Hydrate
• BCP18814
• Methanesulfonic acid--N-[2-({4-[2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl]phenyl}carbamoyl)-4,5-dimethoxyphenyl]quinoline-3-carboxamide--water (2/1/3)
• N-[2-[[4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]-4,5-dimethoxyphenyl]quinoline-3-carboxamide;methanesulfonic acid;trihydrate
• DTXSID40856149
• AKOS030526862
• DA-67936
• 625375-83-9
• bis(methanesulfonic acid) tariquidar trihydrate
• XR9576 (methanesulfonate, hydrate)
• HY-10550A
• MS-31663
• CS-1260
• F84917
• XR9576 methanesulfonate, hydrate

• Inchi： 1S/C38H38N4O6.2CH4O3S.3H2O/c1-45-33-18-25-14-16-42(23-28(25)19-34(33)46-2)15-13-24-9-11-29(12-10-24)40-38(44)30-20-35(47-3)36(48-4)21-32(30)41-37(43)27-17-26-7-5-6-8-31(26)39-22-27;2*1-5(2,3)4;;;/h5-12,17-22H,13-16,23H2,1-4H3,(H,40,44)(H,41,43);2*1H3,(H,2,3,4);3*1H2
• InChI Key： MNKRYFJEUQPYTI-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(=O)(=O)O[H].S(C([H])([H])[H])(=O)(=O)O[H].O(C([H])([H])[H])C1=C(C([H])=C2C(=C1[H])C([H])([H])N(C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C1=C([H])C(=C(C([H])=C1N([H])C(C1C([H])=NC3=C([H])C([H])=C([H])C([H])=C3C=1[H])=O)OC([H])([H])[H])OC([H])([H])[H])=O)C([H])([H])C2([H])[H])OC([H])([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 892.28705931 g/mol
• Monoisotopic Mass: 892.28705931 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 61
• Rotatable Bond Count: 11
• Complexity: 1130
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 893.0
• Topological Polar Surface Area: 240

Tariquidar methanesulfonate, hydrate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides